Cas no 2228095-23-4 (2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid
• CAS No: 2228095-23-4
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6362374
• PubChem ID: 165790964
• Update Time: 2025-11-06

2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid
• 2228095-23-4
• 2-amino-2-[1-(4-fluoropyridin-2-yl)cyclopropyl]acetic acid
• EN300-1776583

• Inchi： 1S/C10H11FN2O2/c11-6-1-4-13-7(5-6)10(2-3-10)8(12)9(14)15/h1,4-5,8H,2-3,12H2,(H,14,15)
• InChI Key： PNDZKIGHAQGDAL-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid

Research Briefing on 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid (CAS: 2228095-23-4)

In recent years, the compound 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid (CAS: 2228095-23-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid backbone and fluoropyridinyl substituent, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

The synthesis of 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the stereoselective formation of the cyclopropane ring. The incorporation of the 4-fluoropyridinyl moiety has been identified as a critical factor in enhancing the compound's bioavailability and target specificity. Researchers have also explored scalable production methods to facilitate its use in preclinical and clinical studies.

Pharmacological evaluations of 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid have revealed its potential as a modulator of key biological pathways. In vitro assays demonstrate its high affinity for specific enzyme targets, including those involved in inflammatory and metabolic disorders. Notably, the compound exhibits selective inhibition of certain kinases, making it a candidate for the development of targeted therapies. Animal studies have further corroborated its efficacy, showing significant reduction in disease biomarkers with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization.

One of the most promising applications of 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid lies in its role as a building block for novel drug candidates. Recent research has explored its incorporation into larger molecular frameworks, yielding derivatives with enhanced pharmacological profiles. For instance, conjugation with peptide sequences has resulted in compounds with improved tissue penetration and prolonged half-life. Additionally, its use in prodrug formulations has been investigated to address challenges related to solubility and stability. These advancements highlight the versatility of this compound in drug design.

Despite its potential, several challenges remain in the development of 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid-based therapeutics. Issues such as metabolic stability, potential toxicity, and formulation compatibility require further investigation. Ongoing studies are employing advanced computational modeling and high-throughput screening to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinically viable treatments.

In conclusion, 2-amino-2-1-(4-fluoropyridin-2-yl)cyclopropylacetic acid (CAS: 2228095-23-4) represents a promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to the advancement of targeted therapies in various disease areas. Future studies will likely focus on optimizing its properties and expanding its therapeutic applications.